Cas no 1076200-07-1 (3,5-Dimethyl-4-mercaptobenzylalcohol)
1076200-07-1 structure
Product Name:3,5-Dimethyl-4-mercaptobenzylalcohol
CAS No:1076200-07-1
MF:C9H12OS
MW:168.255981445313
CID:1063489
PubChem ID:29979168
Update Time:2025-04-20
3,5-Dimethyl-4-mercaptobenzylalcohol Chemical and Physical Properties
Names and Identifiers
-
- 3,5-Dimethyl-4-mercaptobenzylalcohol
- (3,5-dimethyl-4-sulfanylphenyl)methanol
- SCHEMBL21155542
- DB-304247
- 3,5-DIMETHYL-4-MERCAPTO-BENZYL-ALCOHOL
- 1076200-07-1
-
- Inchi: 1S/C9H12OS/c1-6-3-8(5-10)4-7(2)9(6)11/h3-4,10-11H,5H2,1-2H3
- InChI Key: ZWYHCZIRXBKMLU-UHFFFAOYSA-N
- SMILES: SC1C(C)=CC(CO)=CC=1C
Computed Properties
- Exact Mass: 168.06088618g/mol
- Monoisotopic Mass: 168.06088618g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 115
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 21.2Ų
Experimental Properties
- Density: 1.1±0.1 g/cm3
- Melting Point: NA
- Boiling Point: 302.0±37.0 °C at 760 mmHg
- Flash Point: 136.4±26.5 °C
- Vapor Pressure: 0.0±0.7 mmHg at 25°C
3,5-Dimethyl-4-mercaptobenzylalcohol Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
3,5-Dimethyl-4-mercaptobenzylalcohol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D474650-10mg |
3,5-Dimethyl-4-mercaptobenzylalcohol |
1076200-07-1 | 10mg |
$196.00 | 2023-05-18 | ||
| TRC | D474650-100mg |
3,5-Dimethyl-4-mercaptobenzylalcohol |
1076200-07-1 | 100mg |
$1533.00 | 2023-05-18 |
3,5-Dimethyl-4-mercaptobenzylalcohol Related Literature
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
1076200-07-1 (3,5-Dimethyl-4-mercaptobenzylalcohol) Related Products
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